Cas no 2060040-56-2 (2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 2060040-56-2
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• MDL: MFCD30499848
• CID: 5193278
• PubChem ID: 137703440
• Update Time: 2025-10-11

2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-carboxylic acid, 2,3-dihydro-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

• MDL： MFCD30499848
• Inchi： 1S/C18H17NO4/c20-17(21)14-7-6-13-9-16(10-15(13)8-14)19-18(22)23-11-12-4-2-1-3-5-12/h1-8,16H,9-11H2,(H,19,22)(H,20,21)
• InChI Key： YWPUOFSEEVCYNG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(O)=O)C=C2)CC1NC(OCC1=CC=CC=C1)=O

Additional information on 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2060040-56-2)

2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2060040-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indene derivatives, which are known for their structural complexity and diverse biological activities. The presence of the (benzyloxy)carbonylamino group in its molecular structure suggests potential applications in the synthesis of peptide mimetics and other bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid consists of a fused indene ring system connected to a carboxylic acid moiety at the 5-position and an amino group modified with a benzyloxy carbonyl moiety at the 2-position. This unique arrangement of functional groups imparts distinct chemical properties that make it valuable for synthetic chemistry and drug discovery. The benzyloxy carbonyl group, in particular, is a common protecting group in peptide synthesis, which underscores the potential utility of this compound in developing peptidomimetics and other biologically relevant molecules.

In recent years, there has been growing interest in indene derivatives due to their reported pharmacological activities. For instance, several indene-based compounds have shown promise as intermediates in the synthesis of anti-inflammatory, anticancer, and antimicrobial agents. The structural motif of 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid aligns well with these trends, as it combines the scaffold of indene with functional groups that are known to enhance biological activity. The carboxylic acid group at the 5-position can be further modified to introduce additional pharmacophores, while the amino group serves as a site for derivatization into more complex structures.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid is its potential role in the development of novel therapeutic strategies. Researchers have been exploring its utility as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For example, indene derivatives have been investigated for their ability to modulate enzyme activity and interfere with protein-protein interactions. The presence of both polar and non-polar regions in its structure allows it to interact with biological targets in multiple ways, enhancing its potential as a lead compound for drug development.

The synthesis of 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of an indene precursor to introduce the necessary substituents at strategic positions. Key steps include selective protection and deprotection reactions to achieve the desired regioselectivity, followed by coupling reactions to install the benzyloxy carbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

From a computational chemistry perspective, 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid has been studied to understand its electronic properties and molecular interactions. Quantum mechanical calculations have provided insights into its optimized geometry and energetics, which are crucial for predicting its behavior in biological systems. These studies have also helped identify key hydrogen bonding interactions and hydrophobic pockets that could be exploited for drug design. By leveraging computational methods, researchers can accelerate the discovery process and prioritize promising derivatives for further experimental validation.

In clinical research settings, 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid has been evaluated as a potential starting material for novel therapeutics. Preclinical studies have demonstrated its efficacy in models of inflammation and cancer by modulating key signaling pathways. While these findings are preliminary, they highlight the compound's therapeutic promise and justify further investigation into its mechanisms of action. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible clinical benefits for patients.

The future directions for research on 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid include exploring its derivatives with enhanced pharmacological properties. By modifying substituents on the indene core or introducing additional functional groups, researchers can fine-tune its activity against specific targets. Additionally, investigating its role in drug delivery systems could open new avenues for improving bioavailability and therapeutic efficacy. As our understanding of biological pathways continues to expand, compounds like 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid will remain at the forefront of drug discovery efforts.

In conclusion, 2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2060040-56-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable tool for synthesizing bioactive molecules and exploring novel therapeutic strategies. As research progresses，this compound is expected to contribute substantially to advancements in drug discovery and development，offering hope for improved treatments across various diseases.